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Compound of Interest

Compound Name:
(2S,3S)-2,3-Bis((4-

methoxybenzoyl)oxy)succinic acid

Cat. No.: B070688 Get Quote

Proper Disposal of (2S,3S)-2,3-Bis((4-
methoxybenzoyl)oxy)succinic Acid
For immediate release

This document provides detailed procedural guidance for the safe and compliant disposal of

(2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic acid (CAS Number: 191605-10-4),

ensuring the safety of laboratory personnel and adherence to regulatory standards. This

information is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information
(2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic acid is a white solid that presents

moderate hazards.[1] It is crucial to handle this compound with appropriate personal protective

equipment (PPE) in a well-ventilated area.

Hazard Summary:
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Hazard Statement Classification

H315: Causes skin irritation Skin Irritant (Category 2)

H319: Causes serious eye irritation Eye Irritant (Category 2)

H335: May cause respiratory irritation

Specific Target Organ Toxicity — Single

Exposure (Category 3), Respiratory Tract

Irritation

H302: Harmful if swallowed Acute Toxicity, Oral (Category 4)

H312: Harmful in contact with skin Acute Toxicity, Dermal (Category 4)

H332: Harmful if inhaled Acute Toxicity, Inhalation (Category 4)

Data sourced from multiple safety data sheets for the compound and its stereoisomers.[1][2][3]

[4]

Recommended Personal Protective Equipment (PPE):

Equipment Specification

Eye Protection
Safety glasses or chemical splash goggles.[1][3]

An eye bath should be readily available.[3]

Hand Protection Protective gloves (e.g., nitrile rubber).

Skin Protection Protective clothing, lab coat.[1][3]

Respiratory

Use only in a well-ventilated area or outdoors.[1]

[3] If dust is generated, wear a dust respirator or

self-contained breathing apparatus in

emergencies.[1][3]

Disposal Procedure
The primary disposal method for (2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic acid is

through an authorized hazardous waste collection service.[1] Do not dispose of this chemical

down the drain or in regular trash.
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Step-by-Step Disposal Protocol:

Segregation and Storage:

Store waste (2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic acid in its original

container or a clean, dry, sealable, and clearly labeled container.[1]

The container must be labeled with the words "Hazardous Waste," the full chemical name,

and associated hazards (e.g., Irritant, Harmful).

Store the waste container in a designated satellite accumulation area that is well-

ventilated, away from incompatible materials.[1][5]

Container Management:

Keep the waste container tightly closed when not in use.[1]

Ensure the container is in good condition and not leaking.

Waste Collection:

Arrange for pickup by your institution's Environmental Health & Safety (EH&S) department

or a licensed hazardous waste disposal contractor.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Spill Cleanup:

In case of a spill, immediately alert personnel in the area.[1]

Wearing appropriate PPE, prevent the spill from entering drains or water courses.[1]

For dry spills, use dry clean-up procedures to avoid generating dust.[1] Carefully sweep or

vacuum the material and place it into a labeled container for disposal.[1]

Wash the spill area with large amounts of water once the solid material has been

removed.[1]
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Experimental Workflow and Decision Logic
The following diagram outlines the logical workflow for the handling and disposal of

(2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic acid.
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Caption: Waste Disposal Workflow for (2S,3S)-2,3-Bis((4-methoxybenzoyl)oxy)succinic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

